Cas no 13404-22-3 (H-Ala-OtBu.HCl)

H-ala-otbu HCl is an alanine derivative
H-Ala-OtBu.HCl structure
H-Ala-OtBu.HCl structure
Product Name:H-Ala-OtBu.HCl
CAS No:13404-22-3
Molecular Formula:C7H15NO2.HCl
Molecular Weight:181.66044
MDL:MFCD00035524
CID:49218
PubChem ID:11275390

H-Ala-OtBu.HCl Properties

Names and Identifiers

    • (S)-tert-Butyl 2-aminopropanoate hydrochloride
    • tert-butyl l-alaninate hydrochloride
    • H-Ala-OtBu.HCl
    • L-Alanine tert-butyl ester hydrochloride
    • ALANINE-OTBU HCL
    • H-Ala-OtBu · HCl
    • H-Ala-OtBu HCl
    • H-Ala-OtBu·HCl] L-Alanine tert.butyl ester hydrochloride
    • H-Ala-OtBu•HCl
    • H-β-Ala-OtBu.HCl
    • L-Alanina t-butyl ester hydrochloride
    • L-Alanine tert.butyl ester hydrochloride
    • (S)-2-Aminopropionic acid tert-Butyl ester hydrochloride
    • tert-butyl (2S)-2-aminopropanoate,hydrochloride
    • tert-Butyl (S)-2-Aminopropionate Hydrochloride
    • Ala-OtBu.HCl
    • Ala.OBut.HCl
    • H-ALA-OBUT HCL
    • L-Ala-OtBu·HCl
    • H-L-Ala-OtBu*HCl
    • L-H-Ala-OtBu HCL
    • L-Ala-O-tert-Bu.HCl
    • L-ALA-T-BUTYL ESTER HCL
    • H-Ala-OtBu·HCl
    • MDL: MFCD00035524
    • InChIKey: WIQIWPPQGWGVHD-JEDNCBNOSA-N
    • Inchi: 1S/C7H15NO2.ClH/c1-5(8)6(9)10-7(2,3)4;/h5H,8H2,1-4H3;1H/t5-;/m0./s1
    • SMILES: C[C@@H](C(=O)OC(C)(C)C)N.Cl
    • BRN: 3562140

Computed Properties

  • Exact Mass: 181.086957g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 181.086957g/mol
  • Monoisotopic Mass: 181.086957g/mol
  • Topological Polar Surface Area: 52.3Ų
  • Heavy Atom Count: 11
  • Complexity: 126
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Molecular Weight: 181.66

Experimental Properties

  • LogP: 2.17760
  • PSA: 52.32000
  • Refractive Index: 2.0 ° (C=2, EtOH)
  • Boiling Point: 206.8 °C at 760 mmHg
  • Melting Point: 220-230°C
  • Flash Point: 78.9℃
  • Solubility: Soluble in methanol.
  • Color/Form: Not determined
  • Solubility: Not determined
  • Sensitiveness: Hygroscopic
  • Specific Rotation: +1 ~ +3° (c=2% in ethanol)
  • Optical Activity: [α]20/D +1.4±0.2°, c = 2% in ethanol
  • Density: 0.9880

H-Ala-OtBu.HCl Security Information

H-Ala-OtBu.HCl Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

H-Ala-OtBu.HCl Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00363V-1g
Tert-butyl L-alaninate hydrochloride
13404-22-3 95%
1g
$4.00 2025-02-19
A2B Chem LLC
AB47083-1g
H-Ala-OtBu HCl
13404-22-3 98%
1g
$4.00 2024-04-20
AAPPTec
AHA104-25g
H-Ala-OtBu HCl
13404-22-3
25g
$155.00 2024-07-19
Aaron
AR0036C7-1g
Tert-butyl L-alaninate hydrochloride
13404-22-3 95%
1g
$3.00 2025-01-21
abcr
AB393097-5 g
L-Alanine tert-butyl ester hydrochloride (H-Ala-OtBu HCl), 98% (H-L-Ala-OtBu.HCl); .
13404-22-3 98%
5g
€74.40 2023-04-25
Ambeed
A133531-1g
H-Ala-OtBu.HCl
13404-22-3 98%
1g
$5.0 2025-02-28
Apollo Scientific
BIA0122-5g
L-Alanine tert-butyl ester hydrochloride
13404-22-3
5g
£15.00 2025-02-19
Cooke Chemical
A0665112-1G
L-Alanine tert-Butyl Ester Hydrochloride
13404-22-3 97%
1g
RMB 24.00 2025-02-21
Crysdot LLC
CD21015759-500g
H-Ala-OtBu.HCl
13404-22-3 98%
500g
$297 2024-07-18
Enamine
EN300-106811-0.05g
tert-butyl (2S)-2-aminopropanoate hydrochloride
13404-22-3 93%
0.05g
$19.0 2023-10-28

H-Ala-OtBu.HCl Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:13404-22-3)
MR./MRS.:ZHANG HUAN
Phone:18827031272
Email:1438980011@qq.com
HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:13404-22-3)
MR./MRS.:CHEN XIN
Phone:17771822910
Email:1439735701@qq.com
Hubei Fangde New Material Co., Ltd
Audited Supplier Audited Supplier
(CAS:13404-22-3)
MR./MRS.:YANG QIN
Phone:18086096695
Email:1462312301@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:13404-22-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:13404-22-3)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com

H-Ala-OtBu.HCl Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:13404-22-3)L-Ala-OtBU.HCl
sfd7501
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:13404-22-3)H-Ala-OtBu.HCl
A806723
Purity:99%
Quantity:500g
Price($):323.0